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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1211169

Application Notes and Protocols: Synthesis of
Rochelle Salt
Abstract

This document provides a comprehensive guide for the synthesis of Rochelle salt (Potassium
Sodium Tartrate Tetrahydrate, KNaCaH40es-4H20) from potassium bitartrate and sodium
carbonate.[1][2] Rochelle salt is a double salt of tartaric acid, notable for its piezoelectric
properties and its use in various chemical and industrial applications, including its role as a
component in Fehling's solution, as a food additive (E337), and in the silvering of mirrors.[3][4]
[5][6][7] The protocols outlined below are intended for researchers in chemistry and materials
science, as well as professionals in drug development who may use this compound as a
reagent or starting material. This guide includes detailed experimental procedures, tables of
guantitative data for reagents and products, and a process workflow diagram.

Reagent and Product Data

A summary of the key physical and chemical properties of the reactants and the final product is
provided below for reference.

Table 1: Physical and Chemical Properties of Reagents
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Molar Mass ( g/mol

Compound Chemical Formula | Appearance
) ) White crystalline
Potassium Bitartrate KHC4H40s 188.18
powder
. White, odorless
Sodium Carbonate Na2COs 105.99

powder

Table 2: Physical and Chemical Properties of Rochelle Salt

Property

Value

IUPAC Name

Potassium sodium (2R,3R)-2,3-
dihydroxybutanedioate tetrahydrate[8]

Chemical Formula

KNaCaH406-4H20[4][8]

Molar Mass 282.23 g/mol [4][8]
Colorless crystals or white crystalline powder[9]
Appearance
[10]
Density 1.79 g/cm3[4]
Melting Point 70-80 °C[4][9]
Boiling Point 220 °C (Decomposes)[4][9]

Crystal Structure

Orthorhombic[4][8]

pH of 5% Solution

7.0 - 8.5[11][9]

Table 3: Solubility of Rochelle Salt in Water

Temperature (°C)

Solubility (g / 100 mL)

0 26[4]
20 73[9]
26 66[4]
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Experimental Protocols

The synthesis of Rochelle salt is a straightforward acid-base reaction involving the
neutralization of potassium bitartrate (an acidic salt) with sodium carbonate.[1] The balanced
chemical equation for the reaction is:

2 KHC4H406 + Na2COs — 2 KNaCaH40e6 + H20 + CO2[3]

Materials and Equipment

e Chemicals:
o Potassium Bitartrate (Cream of Tartar, KHC4H4Os)[12]
o Sodium Carbonate (Washing Soda, NazCOs)[12]
o Distilled Water (H20)
e Equipment:
o Glass beakers (500 mL and 250 mL)[12]
o Heating source (hot plate or lab burner)[12]
o Magnetic stir bar and stir plate or glass stirring rod[1][12]
o Analytical balance[1]
o Graduated cylinder[1]
o Filtration apparatus (funnel with filter paper or coffee filter)[12]
o Crystallization dish or beaker[1]

o Spatula[12]

Protocol 1: Synthesis of Rochelle Salt

This protocol details the primary synthesis procedure.
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Dissolution of Reactant: In a 500 mL beaker, prepare a suspension by adding 20.0 g of
potassium bitartrate to 25 mL of distilled water.[1][13]

Heating: Gently heat the suspension to approximately 65-80 °C while stirring continuously to
dissolve the potassium bitartrate.[1] The solution does not need to reach a full boil.[12]

Neutralization: While maintaining the temperature and stirring, slowly add sodium carbonate
in small portions (approximately 0.5 g at a time). Effervescence (bubbling) will occur as
carbon dioxide gas is released.[11][8]

Completion of Reaction: Continue adding sodium carbonate until no more bubbling is
observed upon addition.[11][8][12] This indicates that the potassium bitartrate has been fully
neutralized. The total amount of sodium carbonate required will be approximately 5.6 g for
every 20.0 g of potassium bitartrate, based on stoichiometry.

Hot Filtration: To remove any unreacted starting material or insoluble impurities, filter the hot
solution through filter paper into a clean 250 mL beaker.[11][12][13] If crystals begin to form
on the filter paper, the solution can be gently reheated to redissolve them.[12]

Crystallization: Cover the beaker and allow the filtrate to cool slowly to room temperature.
For enhanced crystallization, the beaker can be placed in a refrigerator or a cool place for
several hours or overnight.[1][8][12]

Crystal Collection and Drying: Collect the formed crystals by decanting the supernatant liquid
or by filtration.[13] Rinse the crystals with a small amount of ice-cold distilled water to
remove residual impurities.[1] Dry the crystals on a clean filter paper.[11][12]

Protocol 2: Preparation of Sodium Carbonate from
Sodium Bicarbonate (Optional)

If sodium carbonate is not readily available, it can be prepared from sodium bicarbonate
(baking soda).

e Heating: Spread a thin layer of sodium bicarbonate (NaHCO3) on a baking sheet or in a
Pyrex container.[2][11]
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e Conversion: Heat the container in an oven at approximately 135-150 °C (275-300 °F) for
about one hour.[2][13] The conversion is complete when the powder's texture changes and it
no longer releases steam.[2]

e Reaction: 2 NaHCOs(s) — Na2COs3(s) + H20(g) + CO2(g)

o Storage: Allow the resulting sodium carbonate to cool and store it in a sealed, airtight
container to prevent moisture absorption.[11][13]

Process Workflow

The following diagram illustrates the key steps in the synthesis of Rochelle salt.

Synthesis Process
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Caption: Experimental workflow for Rochelle salt synthesis.

Characterization and Quality Control
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For research and development purposes, verifying the purity and identity of the synthesized
Rochelle salt is crucial.

e pH Measurement: A 5% aqueous solution of the final product should have a pH between 7.0
and 8.5 at 25 °C.[9]

» Melting Point: The melting point should be determined and compared to the literature value
of 70-80 °C.[4][9]

e Spectroscopy: Techniques such as Infrared (IR) or Raman spectroscopy can be used to
confirm the presence of characteristic functional groups and compare the product's spectrum
to a known standard.

o X-ray Diffraction (XRD): For confirmation of the crystalline structure, powder or single-crystal
XRD can be employed. The crystal structure of Rochelle salt is well-documented as
orthorhombic.[4][8][14][15]

o Assay: A quantitative analysis can be performed by carbonizing a known weight of the
substance and titrating the resulting alkaline residue with a standardized acid.[11][10]

Safety and Storage

o Safety: Standard laboratory safety precautions, including safety glasses and gloves, should
be employed. The reaction should be performed in a well-ventilated area due to the evolution
of COz gas. Heating should be done carefully to avoid bumping or splashing of the hot
solution.

o Storage: Rochelle salt is stable under normal conditions but has a tendency to cake.[9] It
should be stored in a tightly sealed container in a dry place, away from humidity, to maintain
its integrity.[8][9] The recommended shelf life is typically two years.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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